3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzohydrazide

• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 3-methoxy-4-(4-methylimidazol-1-yl)benzohydrazide
• InChI: InChI=1S/C12H14N4O2/c1-8-6-16(7-14-8)10-4-3-9(12(17)15-13)5-11(10)18-2/h3-7H,13H2,1-2H3,(H,15,17)
• InChI Key: JOXUIVATJIYHBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)C(=O)NN)OC

Description

3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzohydrazide is a useful research compound. Its molecular formula is C12H14N4O2 and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of benzyl N′-[3-methoxy-4-(4-methylimidazol-1-yl)benzoyl]hydrazinecarboxylate (1.25 g) in methanol (60 mL) was added 20% palladium hydroxide-carbon (50% wet, 250 mg) and the mixture was hydrogenated at an intermediate pressure (3.8 atm) for two hours and 30 minutes. The palladium-carbon was removed by filtration through celite. The filtrate was concentrated under reduced pressure to obtain 826 mg of the title compound. The property values of the compound are as follows.

Synthesis routes and methods II

Procedure details

To a suspension of 3-methoxy-4-(4-methyl-1H-imidazol-1-yl)benzoic acid (5 g) in THF (60 mL) was added N,N′-carbonyldiimidazole (6.98 g) at room temperature, and the mixture was stirred at room temperature for 1 hr. The reaction mixture was cooled to −10° C., hydrazine monohydrate (10.44 mL) was added, and the mixture was stirred at room temperature for 2 hr. The solvent was evaporated under reduced pressure, and water was added. The precipitated solid was collected by filtration to give the title compound (0.70 g).